Cas no 1250002-49-3 ((5-Bromothiophen-2-yl)(oxolan-3-yl)methanol)

• Product Name: (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol
• CAS No: 1250002-49-3
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 5055114
• PubChem ID: 61277897
• Update Time: 2026-02-28

(5-Bromothiophen-2-yl)(oxolan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-bromothiophen-2-yl)(oxolan-3-yl)methanol
• (5-bromothiophen-2-yl)-(oxolan-3-yl)methanol
• (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol

• Inchi： 1S/C9H11BrO2S/c10-8-2-1-7(13-8)9(11)6-3-4-12-5-6/h1-2,6,9,11H,3-5H2
• InChI Key： QYKUNJWNLXLSQI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C2COCC2)O)S1

Computed Properties

• Exact Mass: 261.966
• Monoisotopic Mass: 261.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.7

Additional information on (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol

Introduction to (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol (CAS No. 1250002-49-3)

(5-Bromothiophen-2-yl)(oxolan-3-yl)methanol (CAS No. 1250002-49-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, combines a bromothiophene moiety with an oxolane derivative, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol is C₁₁H₁₄BrO₂S, and its molecular weight is 278.19 g/mol. The compound's structure includes a bromine atom attached to a thiophene ring, which is further linked to an oxolane (tetrahydrofuran) ring through a methylene bridge. This structural arrangement imparts specific chemical and physical properties that make it an attractive candidate for various research and development activities.

In the realm of pharmaceutical research, (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol has shown promise as a building block for the synthesis of novel drugs targeting various diseases. Recent studies have explored its potential in the development of antiviral agents, anticancer drugs, and anti-inflammatory compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from this compound that exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The bromothiophene moiety in (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol is known for its ability to form stable complexes with metal ions, which can be exploited in the design of metal-based therapeutic agents. Additionally, the oxolane ring provides flexibility and hydrophilicity, enhancing the compound's solubility and bioavailability. These properties make it an ideal candidate for drug delivery systems and prodrug strategies.

In the context of chemical synthesis, (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol serves as a versatile intermediate for the preparation of more complex molecules. Its reactivity can be tuned by modifying the functional groups on the thiophene and oxolane rings, allowing for the synthesis of a wide range of derivatives with diverse biological activities. For example, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of novel antifungal agents that show high efficacy against drug-resistant fungal strains.

The physical properties of (5-Bromothiophen-2-yl)(oxolan-3-yl)methanol are also noteworthy. It is a white crystalline solid with a melting point ranging from 78 to 80°C. The compound is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties facilitate its handling and purification during synthetic processes.

In terms of safety and handling, while (5-Bromothiophen-2-yl)(oxolan-3-y l)methanol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of (5-Bromothiophen-2-y l)(oxolan -3-y l)methanol has also been studied to ensure its safe use in industrial settings. Research indicates that it does not pose significant environmental risks when handled and disposed of properly. However, it is always advisable to follow local environmental regulations and guidelines to minimize any potential ecological impact.

In conclusion, (5-Bromothiophen -2-y l)(oxolan -3-y l)methanol (CAS No. 1250002 -49 -3) is a multifaceted compound with promising applications in pharmaceutical research and chemical synthesis. Its unique molecular structure and favorable properties make it an important intermediate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this compound, solidifying its position as a valuable asset in the scientific community.